
An In-depth Technical Guide to
Tris(hydroxymethyl)aminomethane (CAS 77-86-

1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxy-n-methylacetamide

Cat. No.: B1583540 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Chemical Properties
Tris(hydroxymethyl)aminomethane, commonly known as Tris or Trometamol, is an organic

compound widely utilized for its buffering capacity in biochemical, molecular biology, and

pharmaceutical applications.[1][2] It is a primary amine with three hydroxymethyl groups.[1]

Table 1: Physicochemical Properties of Tris(hydroxymethyl)aminomethane
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Property Value Source

CAS Number 77-86-1 [3]

Molecular Formula C4H11NO3 [1][2]

Molecular Weight 121.14 g/mol [3]

Appearance White crystalline solid [1]

Melting Point 167-172 °C [3]

Boiling Point 219-220 °C at 10 mmHg [3]

pKa (25 °C) 8.1 [3]

Useful pH Range 7-9 [3]

Solubility in Water
0.66 g/mL (clear, colorless

solution)

InChI Key
LENZDBCJOHFCAS-

UHFFFAOYSA-N
[3]

SMILES String NC(CO)(CO)CO [3]

Applications and Uses
Tris(hydroxymethyl)aminomethane's primary utility stems from its role as a biological buffer. Its

pKa of approximately 8.1 at 25°C makes it an effective buffering agent for maintaining a stable

pH in the physiological range of 7-9.[2][3]

Key applications include:

Biochemical and Molecular Biology Buffers: Tris is a fundamental component of many buffer

solutions used in electrophoresis (e.g., TAE and TBE buffers for nucleic acid gel

electrophoresis), western blotting, and immunoassays like ELISA.[1] It is also used as a

substance diluent and a wash buffer.[1]

Pharmaceutical Formulations: In medicine, Trometamol is used as a buffer in the treatment

of severe metabolic acidosis.[1] It is also used as a salt in some pharmaceutical products,
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such as "ketorolac trometamol".[1]

Enzyme Assays: It is important to note that Tris can interfere with the activity of some

enzymes, so its use in protein studies should be approached with caution.[1]

Cell Lysis and Permeability: Tris buffers are commonly used in cell lysis protocols and can be

used to increase the permeability of cell membranes.[1]

Chemical Synthesis: It acts as a precursor in the synthesis of polymers, oxazolones, and

oxazolidines.[1] It is also used as an emulsifying agent and an absorbent for acidic gases.[1]

Experimental Protocols
A common application of Tris is the preparation of a Tris-HCl buffer solution. The following is a

generalized protocol for preparing a 1 M Tris-HCl buffer stock solution at a specific pH.

Protocol: Preparation of 1 M Tris-HCl Buffer (pH 8.0)

Materials:

Tris(hydroxymethyl)aminomethane (Tris base) (MW: 121.14 g/mol )

Concentrated Hydrochloric Acid (HCl)

Deionized or distilled water

pH meter

Magnetic stirrer and stir bar

Beaker and graduated cylinder

Autoclave (for sterilization, if required)

Methodology:

Weighing Tris Base: For 1 liter of a 1 M Tris solution, weigh out 121.14 g of Tris base.
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Dissolving: Add the Tris base to a beaker containing approximately 800 mL of deionized

water. Place a magnetic stir bar in the beaker and place it on a magnetic stirrer to facilitate

dissolving.

pH Adjustment: Once the Tris base is completely dissolved, place the pH probe into the

solution. Slowly add concentrated HCl dropwise while continuously monitoring the pH.

Continue adding HCl until the desired pH of 8.0 is reached. Be cautious as the pH will

change rapidly near the pKa.

Volume Adjustment: Transfer the solution to a 1 L graduated cylinder and add deionized

water to bring the final volume to 1 liter.

Sterilization (Optional): If a sterile solution is required, the buffer can be autoclaved. Note

that the pH of Tris buffers is temperature-dependent, and the pH should be checked again

after the solution has cooled to room temperature.

Visualizations
Diagram 1: Workflow for Tris-HCl Buffer Preparation
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Caption: A flowchart illustrating the key steps in the preparation of a 1 M Tris-HCl buffer

solution.

Diagram 2: Buffering Mechanism of Tris

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1583540?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Buffering Equilibrium (pKa ≈ 8.1)Addition of Acid (H+)

Addition of Base (OH-)

Tris-H+
(Protonated Form)

Tris
(Unprotonated Form)

 H+

Equilibrium shifts right

Equilibrium shifts left

H+

OH-

Click to download full resolution via product page

Caption: The buffering action of Tris, showing the equilibrium between its protonated and

unprotonated forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to
Tris(hydroxymethyl)aminomethane (CAS 77-86-1)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1583540#cas-number-5689-86-1-
properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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